BI8622

• IUPAC Name: N-[4-(aminomethyl)phenyl]-6-(4-cyano-4-phenylpiperidin-1-yl)-5-methylpyrimidine-4-carboxamide
• InChI: InChI=1S/C25H26N6O/c1-18-22(24(32)30-21-9-7-19(15-26)8-10-21)28-17-29-23(18)31-13-11-25(16-27,12-14-31)20-5-3-2-4-6-20/h2-10,17H,11-15,26H2,1H3,(H,30,32)
• InChI Key: IJHAXMJRQQTBPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CCC(CC2)(C#N)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)CN
• Molecular Formula: C25H26N6O
• Molecular Weight: 426.5 g/mol

Description

BI8622 is a specific inhibitor of the ubiquitin ligase HUWE1, with an IC50 of 3.1 μM . It is used primarily in scientific research to study the ubiquitination process and its implications in various diseases, including cancer .

Scientific Research Applications

BI8622 has several scientific research applications, including:

Chemistry: Used to study the ubiquitination process and its role in protein degradation.

Biology: Investigated for its effects on cell cycle regulation and apoptosis in various cell lines.

Medicine: Explored as a potential therapeutic agent for treating cancers by inhibiting the HUWE1 enzyme.

Industry: Utilized in the development of new drugs and therapeutic strategies targeting the ubiquitin-proteasome system.

Mechanism of Action

The mechanism of action of this compound is not available in the sources I found.

Future Directions

The future directions or potential applications of this compound are not mentioned in the sources I found.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of BI8622 involves multiple steps, starting with the preparation of intermediate compounds. The key steps include the formation of the pyrimidine ring and the subsequent functionalization to introduce the aminomethyl and cyano groups . The reaction conditions typically involve the use of organic solvents like dimethyl sulfoxide (DMSO) and catalysts to facilitate the reactions .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the compound is synthesized in research laboratories using standard organic synthesis techniques. The process involves careful control of reaction conditions to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions

BI8622 undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: The compound can be reduced to form reduced derivatives.

Substitution: This compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various organic solvents . The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes .

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound .

Comparison with Similar Compounds

Similar Compounds

BI8626: Another inhibitor of HUWE1 with similar properties and applications.

UBA1 Inhibitors: Compounds that inhibit the ubiquitin-activating enzyme UBA1, affecting the ubiquitination process.

NEDD4 Inhibitors: Compounds that inhibit the NEDD4 ubiquitin ligase, impacting protein degradation pathways.

Uniqueness of BI8622

This compound is unique in its high specificity for HUWE1, with an IC50 of 3.1 μM . This specificity makes it a valuable tool for studying the role of HUWE1 in various biological processes and diseases. Additionally, this compound has been shown to effectively inhibit MYC-dependent transactivation in colorectal cancer cells, highlighting its potential as a therapeutic agent .